Cas no 2198296-52-3 (6-methoxy-N-(1-{pyrido2,3-dpyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine)

• Product Name: 6-methoxy-N-(1-{pyrido2,3-dpyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine
• CAS No: 2198296-52-3
• MF: C₁₇H₁₉N₇O
• MW: 337.379061937332
• CID: 5462096
• Update Time: 2025-06-30

6-methoxy-N-(1-{pyrido2,3-dpyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-N-(1-pyrido[2,3-d]pyrimidin-4-yl-4-piperidinyl)-4-pyrimidinamine
• 6-methoxy-N-(1-{pyrido2,3-dpyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine

• Inchi： 1S/C17H19N7O/c1-25-15-9-14(19-10-20-15)23-12-4-7-24(8-5-12)17-13-3-2-6-18-16(13)21-11-22-17/h2-3,6,9-12H,4-5,7-8H2,1H3,(H,19,20,23)
• InChI Key： LOQPEQYZQGPXLZ-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=CC(NC2CCN(C3N=CN=C4N=CC=CC4=3)CC2)=N1

Additional information on 6-methoxy-N-(1-{pyrido2,3-dpyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine

Introduction to 6-methoxy-N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine and Its Significance in Modern Pharmaceutical Research

6-methoxy-N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine, identified by its CAS number 2198296-52-3, represents a compound of considerable interest in the realm of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate arrangement of nitrogen-containing rings and functional groups within its molecular framework suggests a high degree of chemical versatility, making it a promising candidate for further investigation.

The compound's structure comprises several key motifs that are frequently explored in medicinal chemistry. Specifically, the presence of a 6-methoxy group, a pyrido[2,3-d]pyrimidine core, and a piperidine moiety contributes to its unique pharmacophoric properties. These elements are well-documented for their ability to interact with biological targets, particularly enzymes and receptors involved in critical cellular processes. The 6-methoxy substituent, in particular, is known to modulate the electronic properties of adjacent aromatic systems, potentially influencing binding affinity and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of multitargeted approaches to combat complex diseases. The dual presence of the pyrido[2,3-d]pyrimidine and piperidine scaffolds in 6-methoxy-N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine suggests that it may exhibit simultaneous interactions with multiple biological pathways. This characteristic is particularly relevant in the context of oncology, where targeting multiple signaling cascades has been shown to enhance therapeutic efficacy and reduce the likelihood of resistance development.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate activity against certain kinases and other enzymes implicated in cancer progression. The pyrido[2,3-d]pyrimidine moiety, a scaffold commonly found in kinase inhibitors, appears to be a key contributor to this activity. Furthermore, the piperidine ring may enhance solubility and bioavailability, factors that are crucial for drug development.

The synthesis of 6-methoxy-N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine presents both challenges and opportunities for chemists. The construction of the fused heterocyclic system requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have made the preparation of such complex molecules more efficient than ever before.

One particularly noteworthy aspect of this compound is its potential role in addressing unmet medical needs. Chronic diseases such as cancer and inflammatory disorders often involve intricate molecular mechanisms that are difficult to target with existing therapies. The unique structural features of 6-methoxy-N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine make it a valuable tool for exploring new therapeutic strategies. By modulating key biological pathways, this compound may offer a novel approach to treating these conditions.

The development of next-generation pharmaceuticals increasingly relies on computational methods to predict and optimize molecular properties. Virtual screening techniques have been employed to identify potential binding interactions between 6-methoxy-N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine and target proteins. These simulations have provided insights into its binding mode and have guided the design of derivatives with enhanced activity.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human populations. Animal models have been used to assess the pharmacokinetic behavior of 6-methoxy-N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine, providing valuable data on its absorption, distribution, metabolism, and excretion (ADME). These studies have revealed promising results regarding its bioavailability and systemic clearance.

The future direction of research on this compound will likely involve further optimization of its chemical structure to improve its pharmacological properties. Techniques such as structure-based drug design and fragment-based screening will be instrumental in identifying modifications that enhance potency while minimizing side effects. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate laboratory findings into effective clinical therapies.

Regulatory considerations also play a critical role in the development process. Ensuring compliance with international guidelines for safety testing and documentation is necessary before any new drug can be approved for use. Regulatory agencies closely monitor preclinical and clinical data to assess the risks and benefits associated with each candidate compound.

The broader impact of compounds like 6-methoxy-N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-ylyl) pyrimidin - 4 - amine extends beyond individual therapeutic applications. They serve as important tools for advancing our understanding of disease mechanisms at the molecular level. By providing insights into how biological systems function under normal and pathological conditions, these compounds contribute to the development of more targeted and effective treatments.

In conclusion, 6 - methoxy - N - ( 1 - { pyrido [ 2 , 3 - d ] py rim id ine - 4 - y l } p ip er id ine - 4 - y l ) py rim id ine - 4 - am ine ( CAS no . 2198296 - 52 - 3 ) represents a significant advancement in pharmaceutical research due to its complex molecular architecture and potential therapeutic applications . Ongoing studies continue to uncover new aspects of its pharmacology , synthetic feasibility , and regulatory compliance . As research progresses , this compound holds promise for contributing to innovative treatments for various diseases . p >